Cas no 878058-55-0 (N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878058-55-0
• MF: C₂₁H₂₉N₃O₄S
• MW: 419.537664175034
• CID: 5511048
• Update Time: 2025-06-14

N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1,1-dimethylethyl)-2-[[1-[2-oxo-2-(1-piperidinyl)ethyl]-1H-indol-3-yl]sulfonyl]-
• N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C21H29N3O4S/c1-21(2,3)22-19(25)15-29(27,28)18-13-24(17-10-6-5-9-16(17)18)14-20(26)23-11-7-4-8-12-23/h5-6,9-10,13H,4,7-8,11-12,14-15H2,1-3H3,(H,22,25)
• InChI Key： LLWDQVLSFJTWMI-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)CS(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)(=O)=O

Additional information on N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

Research Briefing on N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS: 878058-55-0)

In recent years, the compound N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS: 878058-55-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole sulfonamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments, mechanisms of action, and potential applications of this compound.

The synthesis and structural characterization of N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. The presence of the piperidinyl and sulfonyl groups in the molecule is believed to contribute to its bioactivity, particularly in binding to specific protein targets. These structural features have been the focus of structure-activity relationship (SAR) studies aimed at optimizing the compound's pharmacological properties.

Recent in vitro studies have demonstrated that N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide exhibits potent inhibitory activity against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the activity of PI3Kδ, a kinase implicated in B-cell malignancies, with an IC50 value in the nanomolar range. This finding suggests potential applications in the development of targeted therapies for hematological cancers.

In addition to its kinase inhibitory properties, the compound has also been investigated for its role in modulating protein-protein interactions (PPIs). PPIs are notoriously challenging to target with small molecules, but the unique structural features of N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide enable it to disrupt specific interactions involved in disease pathways. For example, a recent preprint on bioRxiv highlighted its ability to interfere with the interaction between MDM2 and p53, a key regulatory axis in cancer. This disruption leads to the stabilization of p53 and subsequent activation of apoptotic pathways in tumor cells.

Despite these promising findings, challenges remain in the development of N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide as a therapeutic agent. Pharmacokinetic studies have revealed limitations in oral bioavailability and metabolic stability, prompting efforts to design analogs with improved drug-like properties. Computational modeling and medicinal chemistry approaches are being employed to address these issues, with several derivatives currently under preclinical evaluation.

In conclusion, N-tert-butyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide represents a promising scaffold for the development of novel therapeutics targeting kinases and protein-protein interactions. Ongoing research aims to optimize its pharmacological profile and explore its potential in treating a range of diseases, from cancer to inflammatory disorders. Future studies will likely focus on advancing lead compounds into clinical trials and further elucidating the molecular mechanisms underlying its bioactivity.